6-Morpholin-4-ylhexylamine

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 6-morpholin-4-ylhexan-1-amine
• InChI: InChI=1S/C10H22N2O/c11-5-3-1-2-4-6-12-7-9-13-10-8-12/h1-11H2
• InChI Key: AUUYQVQMPBJDEU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCCCCN

Description

6-Morpholin-4-ylhexylamine is a useful research compound. Its molecular formula is C10H22N2O and its molecular weight is 186.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry

1.1 Neuropharmacology

6-Morpholin-4-ylhexylamine and its derivatives have been investigated for their potential in treating neurodegenerative diseases. Morpholine-containing compounds are known to interact with various receptors and enzymes implicated in conditions such as Parkinson's disease and Alzheimer's disease. For instance, certain morpholine derivatives have shown promise as inhibitors of β-secretase, an enzyme involved in the cleavage of amyloid precursor protein, which is crucial in Alzheimer's pathology .

1.2 Anticancer Activity

Research indicates that morpholine derivatives can exhibit anticancer properties. A study highlighted the synthesis of morpholine-based compounds that demonstrated cytotoxic effects against various cancer cell lines. These compounds were designed to target specific pathways involved in tumor growth and metastasis, showcasing the versatility of morpholine as a scaffold for developing new anticancer agents .

Drug Development

2.1 Structure-Activity Relationship Studies

The morpholine ring in this compound serves as an essential structural component that influences the biological activity of the compound. Structure-activity relationship (SAR) studies have revealed that modifications to the morpholine moiety can enhance selectivity and potency against specific biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways .

2.2 CNS Drug Candidates

Morpholine derivatives have been explored as central nervous system (CNS) drug candidates due to their ability to penetrate the blood-brain barrier effectively. A notable example includes the development of aprepitant, a morpholine-containing compound that acts as a neurokinin-1 receptor antagonist, approved for treating chemotherapy-induced nausea and vomiting . This underscores the significance of this compound in CNS pharmacotherapy.

Industrial Applications

3.1 Organic Synthesis

In organic chemistry, this compound is utilized as a building block for synthesizing various chemical entities, including pharmaceuticals and agrochemicals. Its properties allow it to participate in reactions typical for secondary amines, making it a valuable intermediate in synthetic pathways .

3.2 Agricultural Chemistry

Morpholine derivatives are also employed as fungicides in agricultural settings, targeting ergosterol biosynthesis pathways in fungi. This application highlights the compound's utility beyond medicinal chemistry, contributing to crop protection strategies .

Data Table: Applications Overview

Application Area	Specific Use Cases	Notable Compounds
Medicinal Chemistry	Neuropharmacology (e.g., Alzheimer's treatment)	Aprepitant
	Anticancer agents	Various morpholine derivatives
Drug Development	CNS drug candidates	Morpholine-based inhibitors
	Structure-activity relationship studies	SAR studies on derivatives
Industrial Applications	Organic synthesis	Building block for pharmaceuticals
	Agricultural fungicides	Ergosterol inhibitors

Case Studies and Research Findings

Several studies have documented the efficacy of this compound and its derivatives:

• Neurodegenerative Disorders : Research has shown that certain morpholine derivatives can inhibit β-secretase activity, offering potential therapeutic benefits for Alzheimer's disease by reducing amyloid plaque formation .
• Anticancer Research : A recent study synthesized novel morpholine-based compounds that exhibited significant cytotoxicity against breast cancer cell lines, indicating their potential as chemotherapeutic agents .
• CNS Drug Development : The development of aprepitant illustrates how morpholine-containing compounds can lead to effective treatments for nausea associated with chemotherapy, highlighting their role in CNS pharmacology .

Synthesis routes and methods

Procedure details

Hydrazine (aqueous solution at 35% by wt.) (0.15 ml; 1.6 mmoles) was added to 6-morpholinylhexylphthalimide (253 mg; 0.8 mmoles) in methanol (5 ml) and the resulting solution was refluxed. Reaction times and process as per Example 1.